Cas no 1898006-50-2 (1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1898006-50-2
• MF: C₁₁H₁₀BrFO₃
• MW: 289.097706317902
• CID: 6215299
• PubChem ID: 117466664
• Update Time: 2025-06-08

1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• Z2733744107
• 1898006-50-2
• EN300-2007046

• Inchi： 1S/C11H10BrFO3/c1-16-9-7(4-6(12)5-8(9)13)11(2-3-11)10(14)15/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： JLCRGOKBXJQODX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C(=O)O)CC1)OC)F

Computed Properties

• Exact Mass: 287.97973g/mol
• Monoisotopic Mass: 287.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1898006-50-2)

1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 1898006-50-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, which is further functionalized with bromo, fluoro, and methoxy substituents. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

The cyclopropane moiety in 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is particularly noteworthy due to its rigid three-membered ring structure. This structural motif is known to enhance binding affinity and selectivity in biological targets, making it an attractive scaffold for drug design. The presence of halogen atoms, specifically bromo and fluoro, introduces additional electronic and steric properties that can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

The aromatic phenyl ring in 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is further modified by a methoxy group at the 2-position and a fluoro group at the 3-position, as well as a bromo group at the 5-position. These substituents not only influence the electronic distribution of the molecule but also play a crucial role in modulating its interactions with biological targets. The combination of these functional groups makes this compound a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid with various biological targets. Studies suggest that this compound exhibits potent activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The rigid cyclopropane ring is predicted to interact deeply with hydrophobic pockets of these targets, while the halogen substituents are likely to engage in favorable electrostatic and van der Waals interactions.

In vitro studies have demonstrated that 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid possesses significant inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary data indicate that this compound may effectively inhibit cyclooxygenase (COX)-2, an enzyme central to the inflammatory response. Additionally, its interaction with other enzymes such as kinase inhibitors has been explored, suggesting potential applications in oncology.

The methoxy group at the 2-position of the phenyl ring is particularly interesting from a synthetic chemistry perspective. It serves as a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the rapid diversification of the molecular library. This flexibility has been exploited in several drug discovery campaigns aimed at identifying novel lead compounds with improved pharmacological properties.

One of the most compelling aspects of 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid is its potential for oral bioavailability. The combination of lipophilic substituents and a relatively small molecular size suggests that this compound may be well-absorbed following oral administration. Furthermore, its metabolic stability has been assessed through in vitro liver microsome experiments, indicating that it may exhibit a favorable half-life for therapeutic applications.

The synthesis of 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, starting from commercially available precursors such as bromobenzene derivatives. Key steps include halogenation at specific positions on the phenyl ring, followed by cyclopropanation using established methods such as Simmons-Smith reagent-mediated reactions. The introduction of fluorine atoms has been achieved through electrophilic aromatic substitution or metal-catalyzed fluorination techniques.

Recent research has also highlighted the importance of stereochemistry in the design of bioactive molecules. In the case of 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid, both enantiomers have been synthesized and evaluated for their biological activity. Initial results suggest that one enantiomer may exhibit superior potency compared to its counterpart, underscoring the need for enantioselective synthesis in drug development.

The pharmaceutical industry continues to invest heavily in developing novel chemical entities like 1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid due to their potential therapeutic benefits. Collaborative efforts between academic researchers and industry scientists have led to several promising candidates entering clinical trials for various indications. The structural features of this compound make it an attractive starting point for further optimization towards clinical candidates with improved efficacy and safety profiles.

In conclusion,1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1898006-50) represents a significant advancement in medicinal chemistry research. Its unique structural composition, combined with promising preclinical data, positions it as a valuable tool for developing new therapeutic agents targeting diverse disease pathways. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow exponentially.